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Compound of Interest

Compound Name: Cyanogen iodide

Cat. No.: B3343156 Get Quote

Technical Support Center: Cyanogen Iodide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely handling the volatile and lachrymatory compound,

cyanogen iodide (ICN).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cyanogen iodide?

A1: Cyanogen iodide is a highly toxic compound with several primary hazards:

High Acute Toxicity: It can be fatal if swallowed, inhaled, or absorbed through the skin.[1][2]

[3] Exposure can lead to convulsions, paralysis, and death from respiratory failure.[1][2]

Lachrymatory Effects: It is a potent lachrymator, causing severe irritation and tearing of the

eyes upon exposure.[1][4][5]

Corrosivity: It can cause burns to the skin and eyes.[1][6]

Volatility: As a volatile solid, it can quickly form a harmful concentration of airborne particles,

especially when dispersed.[7]

Reactivity: It reacts with water, acids, bases, and alcohols to produce highly toxic hydrogen

cyanide gas.[2][6][7] It also decomposes upon heating to release toxic fumes.[2][3][7]
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Q2: What are the immediate symptoms of cyanogen iodide exposure?

A2: Immediate symptoms of acute exposure can include:

Inhalation: Sore throat, headache, confusion, weakness, shortness of breath, convulsions,

and unconsciousness.[7]

Skin Contact: Redness, pain, and burns.[1][7] The substance can be absorbed through the

skin, leading to systemic effects.[1][7]

Eye Contact: Severe irritation, redness, pain, and tearing (lachrymation).[1][4][7]

Ingestion: Burning sensation, nausea, vomiting, and diarrhea.[7]

Q3: What personal protective equipment (PPE) is required when handling cyanogen iodide?

A3: A comprehensive PPE setup is mandatory and includes:

Respiratory Protection: A full-facepiece, pressure-demand self-contained breathing

apparatus (SCBA) or a supplied-air respirator is necessary, especially in emergency

situations or when engineering controls are insufficient.[1][3]

Hand Protection: Wear appropriate chemical-resistant gloves.[7][8][9]

Eye Protection: Chemical safety goggles and a face shield are required.[7][8][9]

Body Protection: A fully encapsulating, chemical-resistant suit or other appropriate protective

clothing should be worn to prevent skin contact.[1][7][8][9]

Q4: How should cyanogen iodide be stored?

A4: Proper storage is crucial to maintain its stability and prevent hazardous situations:

Store in a cool, dry, well-ventilated area, away from incompatible materials such as acids,

bases, ammonia, and alcohols.[7][10]

Keep the container tightly closed and protected from direct sunlight and moisture.[4][9][10]
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Store in a refrigerated environment (around +4°C).[6][9][11]

Ensure the storage area has no drain or sewer access.[7]

Q5: What should I do in case of a cyanogen iodide spill?

A5: In the event of a spill, follow these emergency procedures:

Evacuate the area immediately.[8]

Wear the appropriate PPE, including respiratory protection.[1]

For small dry spills, carefully sweep the material into a clean, dry, covered container for

disposal.[3][7] Avoid creating dust.[9]

Ventilate the area and wash the spill site after cleanup is complete.[8]

Dispose of the waste as hazardous material in accordance with local regulations.[8]
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Issue Possible Cause(s) Recommended Action(s)

Pungent, irritating odor

detected in the lab.

Improper storage container

seal; Small, undetected spill;

Inadequate ventilation.

Immediately evacuate the

area. Don appropriate PPE,

including respiratory

protection, before re-entering.

Check all containers of

cyanogen iodide for proper

sealing. Inspect the work area

for any signs of a spill. Ensure

the local exhaust ventilation

(fume hood) is functioning

correctly.

Crystals appear discolored

(yellowish/brownish).

Decomposition due to

exposure to light, moisture, or

heat.

While discoloration may

indicate some decomposition,

the primary concern is the

potential release of hydrogen

cyanide. Handle with extreme

caution in a well-ventilated

fume hood. Consider disposing

of the material according to

hazardous waste protocols if

purity is critical for the

experiment.

Unexpected pressure buildup

in a reaction vessel.

Reaction with incompatible

materials (e.g., water, acid);

Overheating of the reaction.

Ensure the reaction is being

conducted under inert and

anhydrous conditions. Double-

check that all reagents and

solvents are free from water

and acidic impurities. Maintain

strict temperature control of the

reaction. If pressure buildup

occurs, cool the reaction

vessel and vent to a scrubbing

system if safe to do so.
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Lachrymatory effects

experienced despite wearing

safety glasses.

Inadequate eye protection;

High vapor concentration in

the lab.

Standard safety glasses are

insufficient. Use of tight-fitting

chemical safety goggles and a

full-face shield is necessary.[7]

[8][9] Work exclusively within a

certified chemical fume hood to

minimize vapor exposure. If

symptoms persist, evacuate

and seek medical attention.

Quantitative Data
Property Value Source(s)

Molecular Formula CNI [4][10]

Molecular Weight 152.92 g/mol [7][10][12]

Appearance

White to light brown/pink

crystalline solid with a pungent

odor.

[4][6][7]

Melting Point 146-149 °C [4][6][7][11][12]

Vapor Pressure 1 mmHg @ 25.2 °C [10]

Density 2.84 g/cm³ [7]

Solubility
Soluble in water (reacts

slowly), ethanol, and ether.
[6][7]

Experimental Protocols
General Handling and Weighing Protocol
Given its high volatility and toxicity, all manipulations of cyanogen iodide must be performed in

a certified chemical fume hood with proper personal protective equipment.

Preparation: Before handling, ensure that an emergency shower and eyewash station are

accessible.[9][13] Have a designated waste container for cyanogen iodide-contaminated
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materials.

Inert Atmosphere: If the experiment requires anhydrous conditions, perform manipulations in

a glove box under an inert atmosphere (e.g., nitrogen or argon).

Weighing:

Tare a sealed vial on a balance inside the fume hood.

Quickly transfer the desired amount of cyanogen iodide to the vial and seal it

immediately.

Clean any residual crystals from the spatula and weighing paper with a suitable quenching

solution (e.g., alkaline hypochlorite) before disposal.

Dissolution: If dissolving the solid, add the solvent to the sealed vial via a syringe through a

septum to minimize exposure to the solid.

Emergency First Aid Protocol

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3343156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately.[1] If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth).[1][7]

Seek immediate medical attention.[1][7]

Skin Contact

Remove contaminated clothing immediately.[1]

Wash the affected area with soap and plenty of

water for at least 15 minutes.[1][4] Seek

immediate medical attention.[1][7]

Eye Contact

Immediately flush the eyes with lukewarm water

for at least 15 minutes, holding the eyelids open.

[1][4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical

attention.[4][7]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1][7]

Visualizations
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Caption: A typical experimental workflow for handling cyanogen iodide.
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Caption: Mechanism of cyanide toxicity via inhibition of Complex IV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CYANOGEN IODIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

2. Cyanogen iodide - Wikiwand [wikiwand.com]

3. Cyanogen iodide | CNI | CID 10478 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.at [fishersci.at]

5. Cyanogen iodide - Hazardous Agents | Haz-Map [haz-map.com]

6. Cas 506-78-5,CYANOGEN IODIDE | lookchem [lookchem.com]

7. ICSC 0662 - IODINE CYANIDE [inchem.org]

8. nj.gov [nj.gov]

9. abdurrahmanince.net [abdurrahmanince.net]

10. fishersci.com [fishersci.com]

11. CYANOGEN IODIDE CAS#: 506-78-5 [m.chemicalbook.com]

12. Cyanogen iodide - Wikipedia [en.wikipedia.org]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [dealing with the volatility and lachrymatory effects of
cyanogen iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343156#dealing-with-the-volatility-and-
lachrymatory-effects-of-cyanogen-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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